Cas no 68310-08-7 (1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, potassium salt (1:2))

• Product Name: 1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, potassium salt (1:2)
• CAS No: 68310-08-7
• MF: C₅H₁₀K₂O₈S₂
• MW: 340.454701900482
• CID: 510666
• PubChem ID: 109287
• Update Time: 2025-04-19

1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanedisulfonicacid, 1,5-dihydroxy-, potassium salt (1:2)
• dipotassium 1,5-dihydroxypentane-1,5-disulphonate
• 1,5-Dihydroxy-1,5-pentanedisulfonic acid, dipotassium salt
• 1,5-Pentanedisulfonic acid, 1,5-dihydroxy-, dipotassium salt
• dipotassium 1,5-dihydroxypentane-1,5-disulfonate
• 5-pentanedisulfonic acid, 1,5-dihydroxy- dipotassium salt
• 5-pentanedisulfonic acid, 1,5-dihydroxy-dipotassium salt
• 1,5-Pentanedisulfonic acid,1,5-dihydroxy-,dipotassium salt
• 1,5-Pentanedisulfonic acid, 1,5-dihydroxy-, potassium salt
• NS00090692
• dipotassium;1,5-dihydroxypentane-1,5-disulfonate
• EINECS 269-696-3
• 1,5-Pentanedisulfonic acid, 1,5-dihydroxy-, potassium salt (1:2)
• Glutaraldehyde bis-(potassium bisulfite)
• W-104680
• Glutaraldehyde bis(potassium bisulfite)
• DTXSID90889967
• 68310-08-7

• Inchi： 1S/C5H12O8S2.2K/c6-4(14(8,9)10)2-1-3-5(7)15(11,12)13;;/h4-7H,1-3H2,(H,8,9,10)(H,11,12,13);;/q;2*+1/p-2
• InChI Key： NHRVBNYXBCAEOI-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C(CCCC(O)S(=O)(=O)[O-])O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 339.9091
• Monoisotopic Mass: 339.909122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 154.86